5-benzyl-2-phenyl-3-(thiophen-2-yl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 5-benzyl-2-phenyl-3-thiophen-2-yl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C22H18N2O3S/c25-21-18-19(17-12-7-13-28-17)24(16-10-5-2-6-11-16)27-20(18)22(26)23(21)14-15-8-3-1-4-9-15/h1-13,18-20H,14H2
• InChI Key: XPZOBDOJUUSDIU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3C(N(OC3C2=O)C4=CC=CC=C4)C5=CC=CS5
• Molecular Formula: C22H18N2O3S
• Molecular Weight: 390.5 g/mol

Description

5-benzyl-2-phenyl-3-(thiophen-2-yl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C22H18N2O3S and its molecular weight is 390.46. The purity is usually 95%.
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Scientific Research Applications

Organic Electronics Applications

Research into benzothiadiazole end-capped small molecules, such as "3,6-bis(5-(benzo-[c][1,2,5]thiadiazol-4-yl)thiophen-2-yl)-2,5-bis(2-butyloctyl)pyrrolo-[3,4-c]pyrrole-1,4(2H,5H)-dione (BO-DPP-BTZ)", has shown promising applications in organic electronics. These molecules exhibit strong solid-state ordering and are used in field-effect transistors and organic photovoltaics due to their desirable band gap and electron mobility properties (Sonar et al., 2013).

Organic Solar Cells

Donor–acceptor copolymers incorporating similar backbone structures have been designed for use in organic solar cells. These copolymers show good solubility in common solvents and demonstrate high space-charge limit current (SCLC) hole mobility, which is beneficial for achieving high-performance solar cells (Ma et al., 2013).

Solvent Selection for Molecular Bulk Heterojunction Systems

Studies on the solubilities of compounds similar to the one of interest, such as "3,6‐bis(5‐(benzofuran‐2‐yl)thiophen‐2‐yl)‐2,5‐bis(2‐ethylhexyl)pyrrolo[3,4‐c]pyrrole‐1,4‐dione (DPP(TBFu)2)", in various solvents have led to the identification of optimal solvent systems. These findings are crucial for the development of high-efficiency devices by facilitating better solvent selection based on cohesive energy densities (Walker et al., 2011).

Material Science and Photophysics

The synthesis and study of pyrrolo[3,2-b]pyrrole-1,4-diones (isoDPP) derivatives reveal insights into the photophysical properties and potential applications of these compounds in material science. These compounds exhibit weak luminescence and interesting photophysical behavior, suggesting their potential utility in the development of novel materials with unique optical properties (Gendron et al., 2014).